N'-[(2,4-dichlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-nitrophenyl)methylidene]amino] 2,4-dichlorobenzoate
• InChI: InChI=1S/C14H9Cl2N3O4/c15-9-4-5-11(12(16)7-9)14(20)23-18-13(17)8-2-1-3-10(6-8)19(21)22/h1-7H,(H2,17,18)
• InChI Key: QKYDKIXIASQQQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=NOC(=O)C2=C(C=C(C=C2)Cl)Cl)N
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])/C(=N/OC(=O)C2=C(C=C(C=C2)Cl)Cl)/N
• Molecular Formula: C14H9Cl2N3O4
• Molecular Weight: 354.1 g/mol

Description

N'-[(2,4-dichlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide, commonly known as DCB-N, is a chemical compound that has gained significant attention for its potential use in scientific research. It is a synthetic molecule that belongs to the family of nitroaromatic compounds. DCB-N is a potent inhibitor of the protein tyrosine phosphatase 1B (PTP1B), which makes it a promising candidate for the treatment of various diseases such as diabetes, obesity, and cancer.

Mechanism of Action

DCB-N exerts its pharmacological effects by inhibiting the activity of N'-[(2,4-dichlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide. N'-[(2,4-dichlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide is a negative regulator of insulin signaling, and its inhibition leads to improved glucose homeostasis and insulin sensitivity. N'-[(2,4-dichlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide is also involved in the regulation of energy metabolism, and its inhibition leads to reduced body weight and adiposity. In addition, N'-[(2,4-dichlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide is overexpressed in many types of cancer, and its inhibition leads to the suppression of cancer cell growth.
Biochemical and Physiological Effects:
DCB-N has been shown to improve glucose homeostasis and insulin sensitivity in animal models of type 2 diabetes. It has also been shown to reduce body weight and adiposity in obese mice. In addition, DCB-N has been shown to inhibit the growth of cancer cells in vitro and in vivo. DCB-N has also been shown to reduce inflammation and oxidative stress in animal models of diabetes and obesity.

Advantages and Limitations for Lab Experiments

DCB-N is a potent and selective inhibitor of N'-[(2,4-dichlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide, which makes it a valuable tool for studying the role of N'-[(2,4-dichlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide in various physiological and pathological conditions. However, DCB-N has some limitations for lab experiments. It is a synthetic compound that may have off-target effects, and its pharmacokinetics and toxicity need to be thoroughly evaluated before it can be used in clinical trials.

Future Directions

DCB-N has shown promising results in preclinical studies, and further research is needed to evaluate its potential as a therapeutic agent for the treatment of diabetes, obesity, and cancer. Future studies should focus on the optimization of DCB-N's pharmacokinetics and toxicity, as well as its efficacy in animal models of these diseases. In addition, the molecular mechanisms underlying DCB-N's pharmacological effects need to be elucidated further. Finally, the development of more potent and selective N'-[(2,4-dichlorobenzoyl)oxy]-3-nitrobenzenecarboximidamide inhibitors based on the structure of DCB-N is an area of active research.

Scientific Research Applications

DCB-N has been extensively studied for its potential use in scientific research. It has shown promising results in the treatment of diabetes, obesity, and cancer. DCB-N has been shown to improve glucose homeostasis and insulin sensitivity in animal models of type 2 diabetes. It has also been shown to reduce body weight and adiposity in obese mice. In addition, DCB-N has been shown to inhibit the growth of cancer cells in vitro and in vivo.